Cas no 62467-72-5 ([1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-)

• Product name: [1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
• CAS No: 62467-72-5
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 443867
• PubChem ID: 12328032

[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
• 2-(3-methoxycyclohexyl)cyclohexan-1-amine
• 3'-methoxy-[1,1'-bi(cyclohexan)]-2-amine
• 3'-Methoxy[1,1'-bi(cyclohexane)]-2-amine
• DTXSID60489953
• 62467-72-5

• Inchi： InChI=1S/C13H25NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h10-13H,2-9,14H2,1H3
• InChI Key： OINCOIFJEXTSDP-UHFFFAOYSA-N
• SMILES： COC1CCCC(C1)C2CCCCC2N

Computed Properties

• Exact Mass: 211.19375
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25